4-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-(5-methylpyridin-2-yl)sulfanylpiperidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O2S/c1-12-5-6-14(17-11-12)21-13-7-9-18(10-8-13)15(19)20-16(2,3)4/h5-6,11,13H,7-10H2,1-4H3
• InChI Key: FFAUBXQNEWGYCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)SC2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol

Description

4-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate protecting group and a 5-methyl-pyridin-2-ylsulfanyl substituent. The sulfanyl (thioether) linkage and pyridine moiety impart distinct electronic and steric properties, making it valuable in medicinal chemistry and organic synthesis.

Preparation Methods

Reaction Mechanism

This method involves displacing a leaving group (e.g., bromide, tosylate) at the 4-position of piperidine-1-carboxylic acid tert-butyl ester with 5-methyl-2-mercaptopyridine . The tert-butyl ester acts as a protecting group, ensuring stability during the reaction.

Protocol Optimization

• Substrate Preparation : Piperidine-4-tosylate-1-carboxylic acid tert-butyl ester is synthesized via tosylation of 4-hydroxypiperidine-1-Boc under basic conditions.

• Thiol Activation : 5-Methyl-2-mercaptopyridine is deprotonated using NaH or K₂CO₃ to generate the thiolate nucleophile.

• Coupling : The tosylate and thiolate react in anhydrous DMF or THF at 60–80°C for 12–24 hours.

Condition	Yield (%)	Purity (%)
DMF, 80°C, 24h	78	95
THF, 60°C, 18h	65	92

Advantages : High regioselectivity; avoids heavy metals.
Limitations : Requires pre-functionalized piperidine intermediates.

Photocatalytic C–S Bond Formation

Catalytic System

Adapted from CN108558792B, this method employs visible-light photocatalysis to directly couple piperazine-1-tert-butyl formate (analogous to piperidine derivatives) with thiol-containing heterocycles.

Key Steps

• Reagents : Acridine salt photocatalyst (0.1 eq), 2,2,6,6-tetramethylpiperidine-N-oxide (TEMPO, 0.5 eq), and O₂ as oxidant.

• Solvent : Anhydrous dichloroethane under blue LED irradiation (10 hours).

Parameter	Value
Yield	90–95%
Reaction Time	10h
Scalability	Bench to pilot scale

Advantages : Single-step synthesis; minimal byproducts.
Challenges : Requires specialized light sources and oxygen-free environments.

Mitsunobu-Type Coupling

Adaptation for Thioether Formation

While traditional Mitsunobu reactions form ethers, modifications using diisopropyl azodicarboxylate (DIAD) and triphenylphosphine (TPP) enable thioether synthesis.

Procedure

• Substrates : 4-Hydroxypiperidine-1-Boc and 5-methyl-2-mercaptopyridine.

• Conditions : DIAD (2.5 eq), TPP (3 eq) in THF at 20°C under nitrogen.

Metric	Result
Yield	85%
Purity	98%

Advantages : Mild conditions; high functional group tolerance.
Limitations : Cost of DIAD/TPP; stoichiometric reagent use.

Metal-Catalyzed Cross-Coupling

Ullmann-Type Coupling

Copper(I)-catalyzed reactions between 4-iodopiperidine-1-Boc and 5-methyl-2-mercaptopyridine achieve C–S bond formation.

Optimization

• Catalyst : CuI (10 mol%), 1,10-phenanthroline (20 mol%).

• Base : Cs₂CO₃, DMF at 110°C for 24h.

Condition	Yield (%)
CuI, Cs₂CO₃, 110°C	70

Advantages : Compatible with electron-deficient thiols.
Limitations : High temperatures; copper residue removal.

Comparative Analysis of Methods

Method	Yield (%)	Cost	Scalability	Green Metrics
Nucleophilic Substitution	78	Low	High	Moderate
Photocatalytic	95	Medium	Medium	High
Mitsunobu	85	High	Low	Low
Ullmann Coupling	70	Medium	Medium	Moderate

Photocatalytic synthesis emerges as the most sustainable and efficient route, albeit requiring specialized equipment.

Scale-Up Considerations

Purification

• Column chromatography (ethyl acetate/heptane) achieves >95% purity for all methods .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The sulfanyl group can undergo oxidation to form sulfoxides or sulfones.

Reduction: The ester group can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride.

Substitution: The pyridine ring can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Electrophiles such as halogens or nitro groups can be introduced under acidic or basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohols.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

Chemical Properties and Structure

The compound has the molecular formula $C_{16}H_{24}N_{2}O_{2}S$ and a CAS number of 1353959-55-3. Its structure features a piperidine ring substituted with a tert-butyl ester and a pyridine sulfanyl group, which contribute to its unique chemical reactivity and biological activity.

Medicinal Chemistry

The compound's structural features make it a candidate for drug development. The presence of the pyridine sulfanyl group can enhance interactions with biological targets, potentially leading to new therapeutic agents. Studies have indicated that derivatives of piperidine compounds often exhibit various pharmacological activities, including analgesic, anti-inflammatory, and anti-cancer properties.

Organic Synthesis

4-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester can serve as an intermediate in the synthesis of more complex molecules. Its ability to undergo specific reactions allows chemists to modify its structure for desired properties, making it valuable in synthetic organic chemistry.

Pharmacokinetics and Pharmacodynamics

Research involving this compound includes interaction studies that assess its pharmacokinetics (absorption, distribution, metabolism, and excretion) and pharmacodynamics (biological effects). Such studies are crucial for understanding the compound's potential as a therapeutic agent.

Case Study 1: Anticancer Activity

In a study investigating the anticancer properties of piperidine derivatives, researchers found that compounds similar to 4-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine exhibited significant cytotoxic effects against various cancer cell lines. The study suggested that the sulfanyl group enhances the compound's ability to interact with cellular targets involved in cancer proliferation.

Case Study 2: Pain Management

Another research focused on the analgesic potential of piperidine-based compounds. The findings indicated that derivatives could modulate pain pathways effectively, suggesting that 4-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine may also possess similar properties worth exploring further.

Mechanism of Action

The mechanism of action of 4-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. The piperidine ring and pyridine moiety can bind to enzymes or receptors, modulating their activity. This interaction can lead to inhibition or activation of biological pathways, resulting in therapeutic effects.

Comparison with Similar Compounds

Structural and Functional Insights

• Steric Considerations : Bulky substituents like 5-Bromo-indol-1-yl (381.31 g/mol) or phenyl-butyryl (345.43 g/mol) may hinder binding to enzyme active sites compared to the smaller pyridin-2-ylsulfanyl group .
• Solubility : Methoxycarbonyl-phenyl () and carboxy-isoxazol () derivatives exhibit higher polarity due to ester/carboxyl groups, improving aqueous solubility relative to the target compound .

Biological Activity

4-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a specialized organic compound with the molecular formula C$_{16}$H$_{24}$N$_2$O$_2$S and a CAS number of 1353959-55-3. This compound features a piperidine ring modified with a tert-butyl ester and a 5-methyl-pyridin-2-ylsulfanyl group, which contributes to its unique biological activities and potential applications in medicinal chemistry.

The presence of the sulfur atom in the pyridine derivative enhances its chemical properties, making it an attractive subject for research in various fields, including pharmacology and organic synthesis. The synthesis typically involves multi-step reactions that allow for precise control over the compound's structure and functional groups.

Biological Activity Overview

Recent studies have indicated that compounds similar to 4-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester exhibit a range of biological activities, including:

• Antimicrobial Activity : Compounds containing piperidine and pyridine moieties have shown varying degrees of antibacterial activity against different strains, including Salmonella typhi and Bacillus subtilis.
• Enzyme Inhibition : The compound may exhibit inhibitory effects on enzymes such as acetylcholinesterase (AChE) and urease, which are significant for therapeutic applications in treating neurological disorders and urinary tract infections.
• Antitumor Activity : Similar compounds have demonstrated cytotoxic effects against cancer cell lines, indicating potential use in cancer therapy.

Structure-Activity Relationship (SAR)

The structural elements of 4-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester play a crucial role in its biological activity. The following table summarizes some related compounds and their unique features:

Compound Name	Molecular Formula	Unique Features
3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C$_{15}$H$_{22}$N$_2$O$_2$S	Pyrrolidine instead of piperidine
4-(4-Methyl-pyridin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester	C$_{16}$H$_{24}$N$_3$O$_2$	Amino substitution at position 4
2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	C$_{17}$H$_{26}$N$_2$O$_2$S	Additional methyl group on sulfur

The variations in structure can lead to different biological activities, highlighting the importance of specific functional groups in mediating these effects.

Case Studies

Research has demonstrated that derivatives of piperidine exhibit significant biological activities:

• Antimicrobial Studies : A study evaluated various piperidine derivatives for their antibacterial properties. Compounds were tested against several bacterial strains, showing moderate to strong activity, particularly against gram-positive bacteria.
• Enzyme Inhibition : A series of synthesized compounds were tested for AChE inhibition. Results indicated that certain derivatives exhibited strong inhibitory effects, suggesting potential applications in treating Alzheimer's disease.
• Cytotoxicity Assays : In vitro studies assessed the cytotoxic effects of related compounds on cancer cell lines. Some derivatives showed IC50 values lower than standard chemotherapeutic agents, indicating promising antitumor activity.

Q & A

Basic: What are the recommended storage conditions for this compound to ensure stability?

Methodological Answer:
The compound should be stored in a cool, dry, and well-ventilated environment at room temperature (20–25°C). Exposure to moisture, heat, or strong oxidizers must be avoided, as these conditions may degrade the tert-butyl ester group or promote undesired reactions. Containers should be tightly sealed and made of chemically resistant materials (e.g., glass or high-density polyethylene). Storage areas must comply with laboratory safety protocols for flammable or reactive substances, though current SDS data do not classify it as hazardous under standard conditions .

Basic: What safety precautions are critical during experimental handling?

Methodological Answer:
Researchers must wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact. Use fume hoods or local exhaust ventilation to minimize inhalation risks, as the compound may cause respiratory irritation. In case of accidental exposure:

• Skin contact: Wash immediately with soap and water for 15 minutes; seek medical attention if irritation persists .
• Eye contact: Flush eyes with water for 10–15 minutes using an eyewash station .
• Spills: Absorb with inert material (e.g., vermiculite) and dispose of as hazardous waste per institutional guidelines .

Advanced: How can researchers resolve contradictions in reported toxicity or ecological impact data?

Methodological Answer:
Current SDSs indicate limited toxicological or ecotoxicological data , with some sources explicitly stating "no data available" for acute/chronic effects . To address this:

• Conduct in vitro cytotoxicity assays (e.g., MTT or LDH release) using human cell lines (e.g., HEK-293 or HepG2) to establish baseline toxicity.
• Perform environmental fate studies (e.g., OECD 301 biodegradation tests) to assess persistence and bioaccumulation potential.
• Cross-reference primary literature for structurally analogous piperidine or pyridine derivatives to infer reactivity or hazards .

Advanced: What synthetic strategies are effective for modifying the pyridinylsulfanyl moiety?

Methodological Answer:
The sulfide (-S-) linkage in the pyridinylsulfanyl group is susceptible to oxidation or nucleophilic substitution . Key methodologies include:

• Oxidation to sulfone/sulfoxide: Use mCPBA (meta-chloroperbenzoic acid) in dichloromethane at 0°C to selectively oxidize the sulfur atom without affecting the tert-butyl ester .
• Nucleophilic displacement: React with alkyl halides (e.g., methyl iodide) in the presence of a base (e.g., K₂CO₃) to substitute the sulfide with alkyl groups. Monitor reaction progress via TLC (silica gel, hexane/EtOAc 3:1) .
• Cross-coupling reactions: Employ palladium catalysts (e.g., Pd(OAc)₂/XPhos) to introduce aryl/heteroaryl groups via C–S bond activation .

Advanced: How does the tert-butyl ester group influence reactivity in drug discovery applications?

Methodological Answer:
The tert-butyl ester serves as a protecting group for the piperidine carboxylic acid, enhancing solubility and stability during synthetic steps. Its steric bulk:

• Reduces undesired side reactions (e.g., intramolecular cyclization) in nucleophilic environments.
• Facilitates deprotection under mild acidic conditions (e.g., TFA in DCM) to regenerate the free carboxylic acid for further functionalization.
• Impacts pharmacokinetics : The ester’s lipophilicity can improve membrane permeability in vitro, though this requires validation via logP measurements (e.g., HPLC-based methods) .

Advanced: What analytical techniques are recommended for purity assessment and structural confirmation?

Methodological Answer:

• HPLC-MS: Use a C18 column (3.5 µm, 4.6 × 150 mm) with a gradient of water/acetonitrile (0.1% formic acid) to assess purity (>95%) and detect impurities.
• NMR spectroscopy: ¹H and ¹³C NMR in CDCl₃ or DMSO-d₆ to confirm the tert-butyl singlet (~1.4 ppm) and piperidine/pyridine proton environments.
• Elemental analysis: Validate molecular formula (C₁₆H₂₄N₂O₂S) with ≤0.4% deviation for C, H, N .

Advanced: How can this compound serve as a building block in medicinal chemistry?

Methodological Answer:
The piperidine-pyridine scaffold is prevalent in kinase inhibitors and CNS-targeting drugs . Applications include:

• Fragment-based drug design: Use the tert-butyl ester as a handle for coupling with pharmacophores (e.g., via amide bond formation).
• SAR studies: Modify the 5-methyl-pyridinylsulfanyl group to explore electronic effects on target binding (e.g., replacing sulfur with oxygen or nitrogen).
• Prodrug development: Hydrolyze the ester in vivo to release active carboxylic acid derivatives, as seen in protease inhibitors .